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Compound of Interest

Compound Name: Nitryl fluoride

Cat. No.: B3044571 Get Quote

Nitryl fluoride (NO₂F) is a highly reactive, toxic, and corrosive gas, demanding meticulous

handling and disposal procedures to ensure the safety of laboratory personnel and the

protection of the environment. This document provides essential safety and logistical

information for the proper management and disposal of nitryl fluoride, specifically for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling or disposing of nitryl fluoride, it is critical to understand its significant hazards

and to be equipped with the appropriate Personal Protective Equipment (PPE).

Hazard Summary:

Toxicity: Nitryl fluoride is poisonous by inhalation and is a severe irritant to the skin, eyes,

and mucous membranes.[1] Upon heating, it decomposes to produce toxic fumes of nitrogen

oxides (NOx) and fluoride (F⁻).[1]

Reactivity: It is a powerful oxidizing and fluorinating agent.[1][2] It reacts explosively with

reducing agents and can ignite spontaneously on contact with various elements, including

boron, silicon, phosphorus, arsenic, and iodine at room temperature.[1]

Hydrolysis: Nitryl fluoride reacts rapidly with water (hydrolyzes) to form two highly corrosive

acids: nitric acid (HNO₃) and hydrofluoric acid (HF).[1][3] Hydrofluoric acid is extremely toxic

and corrosive, causing severe burns that may not be immediately painful.

Incompatibility: It is incompatible with most metals and nonmetals.[1]
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Mandatory Personal Protective Equipment (PPE): Due to the extreme hazards, handling of

nitryl fluoride must occur in a well-ventilated chemical fume hood. The following PPE is

mandatory:

PPE Category Specification

Hand Protection

Chemical-impermeable gloves (e.g., Butyl

rubber, Viton®). Always inspect gloves for

integrity before use.

Eye/Face Protection
Tightly fitting chemical safety goggles and a full-

face shield are required.

Body Protection
A fire/flame-resistant and chemical-impermeant

lab coat or apron to prevent skin exposure.

Respiratory Protection

A NIOSH/MSHA-approved self-contained

breathing apparatus (SCBA) is necessary when

handling this gas. Standard air-purifying

respirators are not sufficient.

Primary Disposal Plan: Professional Waste
Management
Under no circumstances should researchers attempt to neutralize or dispose of nitryl fluoride
waste in-house. The hydrolysis of nitryl fluoride produces hydrofluoric acid (HF), a substance

that requires specialized handling and disposal protocols. Attempting to neutralize it without

proper training and equipment can result in a violent exothermic reaction and the release of

highly toxic fumes.

The only safe and compliant method for the disposal of nitryl fluoride and materials

contaminated with it is to contact a licensed professional hazardous waste disposal service.

Operational Steps for Disposal:

Characterization: The waste generator is responsible for properly characterizing all waste

materials according to applicable regulations (e.g., US 40 CFR 262.11).[4]
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Containment: Securely store any cylinders or containers of nitryl fluoride in a designated,

well-ventilated, and cool area away from incompatible materials.

Labeling: Clearly label the container with "Hazardous Waste," "Nitryl Fluoride," and all

appropriate hazard warnings (e.g., "Oxidizer," "Toxic," "Corrosive").

Contact Professionals: Arrange for pickup and disposal with a certified hazardous waste

management company that has experience handling highly reactive and toxic gases.

Documentation: Maintain all records of waste characterization, pickup, and disposal in

accordance with institutional and regulatory requirements.

Chemical and Physical Properties
The following table summarizes key quantitative data for nitryl fluoride, underscoring the need

for cautious handling.

Property Value

Molecular Formula FNO₂

Molecular Weight 65.00 g/mol

Boiling Point -72.4 °C

Melting Point -166 °C

Physical State Colorless gas with a pungent odor

Water Solubility
Reacts to form nitric acid (HNO₃) and

hydrofluoric acid (HF)[1][3]

UN Number 3310

Hazard Class 2.3 (Toxic Gas)

Logical Workflow for Disposal
The following diagram outlines the mandatory decision-making process for the safe

management and disposal of nitryl fluoride.
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Nitryl Fluoride (NO₂F)
Waste Identified

Assess Situation:
- In original, stable container?

- Evidence of leak or instability?

Container is Stable and Intact

Yes

Container is Leaking,
Damaged, or Unstable

No

1. Secure in a designated, cool,
well-ventilated hazardous gas storage area.

1. Evacuate Immediate Area
2. Alert Personnel & Activate Alarm
3. Call Emergency Response Team

2. Ensure container is clearly labeled:
'Hazardous Waste - Nitryl Fluoride'

'Toxic', 'Oxidizer', 'Corrosive'

3. Contact Professional Hazardous
Waste Disposal Service

4. Follow instructions from professionals
for packaging and pickup.

After area is secured

Waste Safely Managed
by Professionals

Click to download full resolution via product page

Caption: Workflow for the safe management and disposal of nitryl fluoride.
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Spill and Emergency Response
In the event of an accidental release of nitryl fluoride, immediate and decisive action is

required.

Evacuate: Immediately evacuate all personnel from the affected area.

Alarm: Activate the nearest fire alarm or emergency response system.

Isolate: If it is safe to do so without risk, close the sash of the fume hood where the leak

occurred. Do not attempt to clean up the spill.

Ventilate: Ensure the laboratory's ventilation system is operating.

Contact: Call your institution's Environmental Health and Safety (EHS) department and

emergency services immediately. Provide them with the chemical name (Nitryl Fluoride)

and the Safety Data Sheet (SDS) if available.

Only trained emergency responders with the appropriate SCBA and protective gear should

enter the area to address the leak.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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